Cas no 185526-10-7 ((S)-2-((tert-Butoxycarbonyl)amino)-4-(4-hydroxyphenyl)butanoic acid)

(S)-2-((tert-Butoxycarbonyl)amino)-4-(4-hydroxyphenyl)butanoic acid is a chiral amino acid derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a 4-hydroxyphenyl side chain. This compound is valuable in peptide synthesis and medicinal chemistry due to its stereochemical purity, which ensures precise control in asymmetric synthesis. The Boc group enhances solubility and stability during reactions, while the phenolic hydroxyl group offers a reactive site for further functionalization. Its well-defined structure makes it suitable for constructing bioactive peptides or small-molecule intermediates. The compound’s high purity and consistent performance make it a reliable choice for research and pharmaceutical development.

(S)-2-((tert-Butoxycarbonyl)amino)-4-(4-hydroxyphenyl)butanoic acid structure

185526-10-7 structure

Product Name:(S)-2-((tert-Butoxycarbonyl)amino)-4-(4-hydroxyphenyl)butanoic acid

CAS No:185526-10-7

MF:C₁₅H₂₁NO₅

MW:295.330944776535

CID:2785193

Update Time:2025-06-09

(S)-2-((tert-Butoxycarbonyl)amino)-4-(4-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- Boc-homotyrosine
- N-Boc-4-hydroxy-D-homophenylalanine
- (S)-2-((tert-Butoxycarbonyl)amino)-4-(4-hydroxyphenyl)butanoic acid
- AB13749
- AB34029
- (R)-2-TERT-BUTOXYCARBONYLAMINO-4-(4-HYDROXY-PHENYL)-BUTYRIC ACID
- Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(20)16-12(13(18)19)9-6-10-4-7-11(17)8-5-10/h4-5,7-8,12,17H,6,9H2,1-3H3,(H,16,20)(H,18,19)
- InChI Key： CDPGKTTZDRPESV-UHFFFAOYSA-N
- SMILES： O(C(NC(C(=O)O)CCC1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 356
XLogP3: 2.5
Topological Polar Surface Area: 95.9

(S)-2-((tert-Butoxycarbonyl)amino)-4-(4-hydroxyphenyl)butanoic acid Pricemore >>

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